Cas no 1855395-07-1 ((1-((1-methylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-((1-methylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 1855395-07-1
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5719572
• PubChem ID: 121208562
• Update Time: 2025-11-06

(1-((1-methylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• [1-[(1-methylpyrrolidin-2-yl)methyl]triazol-4-yl]methanol
• AKOS026717963
• (1-((1-methylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol
• 1855395-07-1
• F2157-0121
• starbld0032815
• 1H-1,2,3-Triazole-4-methanol, 1-[(1-methyl-2-pyrrolidinyl)methyl]-

• Inchi： 1S/C9H16N4O/c1-12-4-2-3-9(12)6-13-5-8(7-14)10-11-13/h5,9,14H,2-4,6-7H2,1H3
• InChI Key： YWWDXHRHFZMEIY-UHFFFAOYSA-N
• SMILES： OCC1=CN(CC2CCCN2C)N=N1

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 54.2Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 357.7±40.0 °C(Predicted)
• pka: 13.05±0.10(Predicted)

Additional information on (1-((1-methylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol

Comprehensive Overview of (1-((1-methylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 1855395-07-1)

The compound (1-((1-methylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol, identified by its CAS No. 1855395-07-1, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique structural framework, combining a 1,2,3-triazole core with a pyrrolidine moiety, which is further functionalized with a hydroxymethyl group. Such a configuration makes it a versatile intermediate for the synthesis of bioactive compounds, particularly in the development of novel therapeutics targeting neurological and inflammatory disorders.

In recent years, the demand for heterocyclic compounds like (1-((1-methylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol has surged due to their pivotal role in click chemistry and bioconjugation applications. Researchers are increasingly exploring its potential as a pharmacophore in the design of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications align with current trends in precision medicine and targeted drug delivery, which are among the most searched topics in AI-driven drug discovery platforms.

The synthesis of CAS No. 1855395-07-1 typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone reaction in click chemistry. This method ensures high yield and regioselectivity, making it a preferred choice for industrial-scale production. Additionally, the compound’s hydroxymethyl group offers a convenient handle for further derivatization, enabling the creation of prodrugs or biocompatible conjugates. Such flexibility is crucial for addressing challenges in drug solubility and bioavailability, which are frequently discussed in pharmaceutical forums.

From a structural-activity relationship (SAR) perspective, the 1,2,3-triazole ring in (1-((1-methylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol contributes to its hydrogen-bonding capabilities, enhancing interactions with biological targets. This property is particularly valuable in the development of CNS-active agents, as the pyrrolidine moiety can improve blood-brain barrier (BBB) penetration. These attributes resonate with the growing interest in neurotherapeutics and neurodegenerative disease research, as evidenced by rising search queries on platforms like PubMed and Google Scholar.

Beyond its pharmaceutical applications, CAS No. 1855395-07-1 is also explored in material science for the development of smart polymers and self-healing materials. Its ability to form stable cross-linked networks via triazole linkages makes it a promising candidate for biodegradable coatings and tissue engineering scaffolds. This interdisciplinary relevance underscores its potential to address sustainability challenges, a hot topic in both academic and industrial circles.

Quality control and analytical characterization of (1-((1-methylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol are critical for ensuring its efficacy in downstream applications. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These protocols align with Good Manufacturing Practices (GMP), a frequently searched term among regulatory professionals and quality assurance teams.

In conclusion, (1-((1-methylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 1855395-07-1) represents a multifaceted compound with broad applicability in drug discovery, material science, and biotechnology. Its unique structural features and functional versatility make it a valuable asset for researchers tackling some of the most pressing challenges in healthcare and sustainable technology. As the scientific community continues to innovate, this compound is poised to play a pivotal role in shaping the future of precision therapeutics and advanced materials.